Cas no 1805053-01-3 (4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid
• CAS No: 1805053-01-3
• MF: C₇H₅F₂NO₄
• MW: 205.115709066391
• CID: 4917510
• Update Time: 2025-05-22

4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid
• 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2NO4/c8-5(9)3-2(11)1-10-6(12)4(3)7(13)14/h1,5,11H,(H,10,12)(H,13,14)
• InChI Key： SHTOTVNISJNOBJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1C(=O)O)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 0
• Topological Polar Surface Area: 86.6

Additional information on 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid

Recent Advances in the Study of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid (CAS: 1805053-01-3)

4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid (CAS: 1805053-01-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative, characterized by its difluoromethyl and dihydroxypyridine moieties, exhibits unique chemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its potential as a building block for novel drug molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of potent dihydroorotate dehydrogenase (DHODH) inhibitors. The research team demonstrated that the difluoromethyl group at the 4-position significantly enhances the compound's ability to interact with the hydrophobic pocket of DHODH, an enzyme crucial for pyrimidine biosynthesis. This finding opens new avenues for developing antiproliferative agents targeting rapidly dividing cells, with potential applications in oncology and autoimmune diseases.

Structural analysis of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid reveals interesting tautomeric properties. Nuclear magnetic resonance (NMR) studies indicate that in aqueous solutions, the compound predominantly exists as the 2,5-diketo tautomer, which may contribute to its enhanced stability compared to similar pyridine derivatives. This characteristic makes it particularly valuable for pharmaceutical formulations where chemical stability is a critical factor.

Recent synthetic chemistry advancements have improved the production yield of this compound by approximately 40% through optimized catalytic hydrogenation conditions. The new synthetic route, reported in ACS Organic Process Research & Development, employs a palladium-on-carbon catalyst system under controlled pH conditions, significantly reducing the formation of unwanted byproducts while maintaining high enantiomeric purity.

Pharmacological studies have identified several promising derivatives of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid with enhanced bioavailability. Structure-activity relationship (SAR) analyses suggest that modifications at the carboxylic acid position, particularly esterification or amide formation, can dramatically alter the compound's pharmacokinetic profile without compromising its biological activity. These findings were recently presented at the 2024 International Conference on Chemical Biology and may lead to the development of new drug candidates in the near future.

The compound's potential antimicrobial properties have also attracted attention. Preliminary in vitro testing against drug-resistant bacterial strains showed moderate inhibitory activity, particularly against Gram-positive organisms. While the exact mechanism remains under investigation, researchers hypothesize that the compound may interfere with bacterial folate metabolism, making it a potential lead structure for developing new classes of antibiotics.

From a drug development perspective, the physicochemical properties of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-carboxylic acid present both opportunities and challenges. Its moderate solubility in aqueous solutions and good thermal stability make it suitable for various formulation approaches, but its potential for hydrogen bonding may affect membrane permeability. Current research efforts are focused on addressing these challenges through structural modifications and prodrug strategies.

Looking ahead, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for inflammatory and oncological indications. The unique combination of the difluoromethyl group with the dihydroxypyridine scaffold appears to offer a valuable pharmacophore that can be optimized for specific therapeutic targets. Continued research in this area is expected to yield important discoveries in the coming years, potentially leading to novel therapeutic agents with improved efficacy and safety profiles.